4-((3-Chlorophenyl)amino)-2-((furan-2-ylmethyl)amino)-4-oxobutanoic acid

• IUPAC Name: 4-(3-chloroanilino)-2-(furan-2-ylmethylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C15H15ClN2O4/c16-10-3-1-4-11(7-10)18-14(19)8-13(15(20)21)17-9-12-5-2-6-22-12/h1-7,13,17H,8-9H2,(H,18,19)(H,20,21)
• InChI Key: USZHPZVRHXMKHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)CC(C(=O)O)NCC2=CC=CO2
• Molecular Formula: C15H15ClN2O4
• Molecular Weight: 322.74 g/mol

Description

4-((3-Chlorophenyl)amino)-2-((furan-2-ylmethyl)amino)-4-oxobutanoic acid, also known as CFM-2, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Chemical Interaction and Reactivity

4-oxobutanoic acids, including those with structural similarities to 4-((3-Chlorophenyl)amino)-2-((furan-2-ylmethyl)amino)-4-oxobutanoic acid, have been explored in various chemical reactions, showcasing their potential in synthesizing complex organic compounds. For instance, interactions with 1,3-binucleophilic reagents lead to the formation of benzopyrroloxazine derivatives, with the nucleophilicity of amino groups playing a crucial role in these reactions. Quantum-chemical calculations further substantiate the mechanisms, highlighting the electrophilic and nucleophilic centers within these molecules and their reactivity patterns (Amalʼchieva et al., 2022).

Molecular Docking and Biological Activity

The molecular docking studies of derivatives show significant potential in biological activities, with specific compounds demonstrating the ability to inhibit growth factors, suggesting a pharmacological interest. Spectroscopic, vibrational, and structural investigations further reveal the stability, reactivity, and potential as nonlinear optical materials, indicating the broad application range of these compounds from materials science to biomedicine (Vanasundari et al., 2018).

Synthesis of Complex Organic Structures

Research on substituted 4-oxobutanoic acids also sheds light on their utility in synthesizing fused tricyclic systems, demonstrating the versatility of these compounds in creating a variety of structurally complex molecules. The different reactivities of these acids with 1,3-binucleophiles underline the possibilities for synthetic organic chemistry, enabling the creation of diverse and potentially biologically active compounds (Grinev et al., 2017).

Vibrational Spectroscopy and Supramolecular Studies

Further research includes vibrational spectroscopic analysis and supramolecular studies, providing insights into the molecular structures, interactions, and potential applications of chloramphenicol derivatives. Such studies highlight the importance of non-covalent interactions, including hydrogen bonding and van der Waals forces, in determining the properties and functionalities of these compounds (Fernandes et al., 2017).